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Compound of Interest

Compound Name: Aurantinidin

Cat. No.: B104973 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Aurantinidin is not readily available in

public domains. The following disposal procedures are based on the general safety profiles of

anthocyanins and flavonoids, the chemical class to which Aurantinidin belongs, as well as

standard best practices for laboratory chemical waste management. Researchers should

always consult their institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure compliance with local, state, and federal regulations.

Aurantinidin is a water-soluble plant pigment belonging to the anthocyanidin class of

flavonoids.[1] While anthocyanins are generally not classified as hazardous substances, proper

disposal is crucial to maintain a safe and compliant laboratory environment.

Chemical and Physical Properties of Aurantinidin
A summary of the key quantitative data for Aurantinidin is provided below. This information is

essential for understanding its behavior and potential interactions.

Property Value Source(s)

Molecular Formula C₁₅H₁₁O₆⁺ [2]

Molar Mass 287.24 g/mol [1]

Appearance
Red, crystalline solid

(expected)

Solubility Water-soluble [1]
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Personal Protective Equipment (PPE) and Handling
When handling Aurantinidin powder or solutions, it is important to use appropriate personal

protective equipment to minimize exposure.

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is recommended to protect clothing.

Step-by-Step Disposal Protocol for Aurantinidin
Waste
This protocol outlines the recommended steps for the safe disposal of Aurantinidin and

materials contaminated with it.

Waste Identification and Segregation:

Solid Waste: Includes pure Aurantinidin powder, contaminated absorbent materials (e.g.,

paper towels, weigh boats), and contaminated PPE.

Aqueous Solutions: Solutions of Aurantinidin in water or aqueous buffers.

Organic Solvent Solutions: Solutions of Aurantinidin in organic solvents. Note: While

Aurantinidin is primarily water-soluble, any use of organic solvents necessitates

segregation into the appropriate organic waste stream.

Contaminated Sharps: Any needles, pipette tips, or broken glass contaminated with

Aurantinidin.

Waste Collection and Containment:

Solid Waste: Collect in a clearly labeled, sealed plastic bag or a designated solid waste

container.

Aqueous Solutions: Collect in a compatible, leak-proof container (e.g., a high-density

polyethylene (HDPE) carboy). The container must be clearly labeled as "Aqueous
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Aurantinidin Waste." Do not mix with other waste streams.

Organic Solvent Solutions: Collect in a designated "Halogenated" or "Non-Halogenated"

organic waste container, depending on the solvent used. The container must be clearly

labeled with all chemical constituents.

Contaminated Sharps: Dispose of immediately into a designated sharps container.

Labeling and Storage:

All waste containers must be clearly labeled with the full chemical name ("Aurantinidin
Waste") and the primary solvent if in solution.

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly sealed to prevent spills or evaporation.

Final Disposal:

Arrange for the collection of the waste by your institution's EHS department.

Do not dispose of solid Aurantinidin waste in the regular trash.

Do not pour Aurantinidin solutions down the drain unless explicitly permitted by your

institution's EHS guidelines for non-hazardous, water-soluble organic compounds. In a

laboratory setting, it is best practice to collect all chemical waste for professional disposal.

Spill Management
In the event of a spill:

Personnel Precautions: Wear appropriate PPE, including gloves, eye protection, and a lab

coat.

Containment and Cleanup:

For solid spills, gently sweep up the material to avoid creating dust and place it in the solid

waste container.
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For liquid spills, absorb the solution with an inert absorbent material (e.g., vermiculite,

sand, or absorbent pads). Collect the contaminated absorbent material and place it in the

solid waste container.

Surface Decontamination: Clean the spill area with soap and water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Aurantinidin waste.
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Caption: Workflow for the proper disposal of Aurantinidin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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